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Compound of Interest

Compound Name: Sodium dibutyldithiocarbamate

Cat. No.: B085643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core electrochemical properties

of sodium dibutyldithiocarbamate. It is designed to furnish researchers, scientists, and drug

development professionals with a detailed understanding of this compound's electrochemical

behavior, supported by experimental protocols and visual representations of its mechanistic

pathways.

Introduction
Sodium dibutyldithiocarbamate is an organosulfur compound belonging to the

dithiocarbamate class of molecules. Dithiocarbamates are known for their diverse applications,

including as fungicides, vulcanization accelerators, and antioxidants in the rubber industry. In

the biomedical field, they have garnered significant interest due to their metal-chelating

properties and their ability to modulate various biological processes, including those involved in

cancer and neurodegenerative diseases. The electrochemical properties of sodium
dibutyldithiocarbamate are central to its reactivity and potential applications, governing its

redox behavior and interactions with biological systems.
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A thorough understanding of the electrochemical properties of a compound begins with its

fundamental physicochemical and spectroscopic characteristics.

Table 1: Physicochemical and Spectroscopic Data for Sodium Dibutyldithiocarbamate

Property Value

Chemical Name Sodium N,N-dibutylcarbamodithioate

Synonyms Butyl Namate, Pennac, Tepidone

CAS Number 136-30-1

Molecular Formula C₉H₁₈NNaS₂

Molecular Weight 227.4 g/mol

Appearance Yellow solid

Melting Point 50 °C

Solubility Soluble in water

IR Spectroscopy (KBr) ν(C-N): ~1464 cm⁻¹, ν(C-S): ~924 cm⁻¹

Note: Spectroscopic data can vary slightly based on the experimental conditions.

Electrochemical Behavior
The electrochemical behavior of sodium dibutyldithiocarbamate is primarily characterized by

the redox activity of the dithiocarbamate group. While specific quantitative data for sodium
dibutyldithiocarbamate is limited in publicly accessible literature, the electrochemical

properties of its close analog, sodium diethyldithiocarbamate, provide valuable insights. The

following data, obtained through cyclic voltammetry, is presented as a representative example

of the electrochemical behavior of dialkyldithiocarbamates.

Cyclic Voltammetry
Cyclic voltammetry (CV) is a potent electrochemical technique used to investigate the redox

properties of a compound. In a typical CV experiment, the potential is linearly swept in a cyclic

manner, and the resulting current is measured.
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Table 2: Representative Cyclic Voltammetry Data for Sodium Diethyldithiocarbamate

Parameter Value (vs. Ag/AgCl)

Anodic Peak Potential (Epa) -0.49 V

Cathodic Peak Potential (Epc) -0.55 V

Data obtained on a silver nanoparticles solid amalgam electrode in a 0.02 mol L⁻¹ Britton-

Robinson buffer (pH = 5.5). The redox process is described as adsorption-controlled and quasi-

reversible.[1]

The anodic peak corresponds to the oxidation of the dithiocarbamate, while the cathodic peak

represents the reduction of the oxidized species. The quasi-reversible nature of the process

suggests that the electron transfer is followed by chemical reactions.

Experimental Protocols
To facilitate further research, this section provides detailed methodologies for key experiments

relevant to the study of the electrochemical properties of sodium dibutyldithiocarbamate.

Synthesis of Sodium Dibutyldithiocarbamate
Materials:

Dibutylamine

Carbon disulfide (CS₂)

Sodium hydroxide (NaOH)

Methanol

Two-necked flask with a stirrer

Dropping funnel

Procedure:[2]
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In a 250 mL two-necked flask equipped with a stirrer, dissolve 100 mmol of sodium hydroxide

(4 g) in 175 mL of pure methanol.

To the stirred solution, add 100 mmol of dibutylamine (12.9 g) dropwise.

Subsequently, add 100 mmol of carbon disulfide (7.6 g, 6.022 mL) dropwise to the reaction

mixture at room temperature.

After the complete addition of carbon disulfide, continue stirring for one hour.

Allow the reaction mixture to stand overnight.

Evaporate the solvent to obtain the sodium dibutyldithiocarbamate salt.

Cyclic Voltammetry (General Protocol)
Apparatus:

Potentiostat

Three-electrode cell:

Working electrode (e.g., glassy carbon, gold, or platinum)

Reference electrode (e.g., Ag/AgCl or Saturated Calomel Electrode - SCE)

Counter electrode (e.g., platinum wire)

Electrolyte solution (e.g., 0.1 M KCl or KNO₃ in a suitable solvent)

Analyte solution (sodium dibutyldithiocarbamate dissolved in the electrolyte solution)

Inert gas (e.g., nitrogen or argon) for deoxygenation

Procedure:

Electrode Preparation: Polish the working electrode to a mirror finish using appropriate

alumina slurry and sonicate in a suitable solvent to remove any residual polishing material.
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Cell Assembly: Assemble the three-electrode cell with the working, reference, and counter

electrodes immersed in the electrolyte solution.

Deoxygenation: Purge the electrolyte solution with an inert gas for at least 15-20 minutes to

remove dissolved oxygen, which can interfere with the electrochemical measurements.

Maintain a blanket of the inert gas over the solution during the experiment.

Blank Scan: Record a cyclic voltammogram of the electrolyte solution alone to establish the

background current.

Analyte Scan: Add a known concentration of sodium dibutyldithiocarbamate to the cell

and record the cyclic voltammogram. The potential range should be set to encompass the

expected redox events. The scan rate can be varied to investigate the nature of the

electrochemical process (e.g., diffusion-controlled vs. adsorption-controlled).

Data Analysis: Analyze the resulting voltammogram to determine the anodic and cathodic

peak potentials, peak currents, and the reversibility of the redox process.

Mechanistic Insights: The Dual Role of
Dithiocarbamates as Antioxidants and Pro-oxidants
Dithiocarbamates, including sodium dibutyldithiocarbamate, exhibit a fascinating dual role in

biological systems, acting as both antioxidants and pro-oxidants. This duality is intricately

linked to their electrochemical properties and their ability to interact with reactive oxygen

species (ROS) and cellular signaling pathways.

Antioxidant Mechanism
As antioxidants, dithiocarbamates can directly scavenge free radicals and chelate transition

metal ions that catalyze the formation of ROS.
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Antioxidant Mechanism of Dithiocarbamates
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Caption: Antioxidant activity of dithiocarbamates.

Pro-oxidant Mechanism
Paradoxically, dithiocarbamates can also exhibit pro-oxidant effects, often in the presence of

metal ions like copper. This can lead to the generation of ROS and the induction of apoptosis

(programmed cell death) through the inhibition of key signaling pathways such as NF-κB and

the activation of caspases.
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Pro-oxidant Mechanism of Dithiocarbamates
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Caption: Pro-oxidant mechanism leading to apoptosis.
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Conclusion
The electrochemical properties of sodium dibutyldithiocarbamate are fundamental to its

chemical reactivity and its diverse applications. While direct quantitative electrochemical data

for this specific compound remains an area for further investigation, the behavior of its analogs

provides a strong framework for understanding its redox characteristics. The dual antioxidant

and pro-oxidant mechanisms highlight the complex interplay between its electrochemical

nature and its biological effects. This guide serves as a foundational resource for researchers

and professionals seeking to explore and harness the unique electrochemical properties of

sodium dibutyldithiocarbamate in various scientific and therapeutic domains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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